5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE

• IUPAC Name: 5,6,7-trimethoxy-4-pyridin-3-yl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C17H18N2O4/c1-21-13-8-12-15(17(23-3)16(13)22-2)11(7-14(20)19-12)10-5-4-6-18-9-10/h4-6,8-9,11H,7H2,1-3H3,(H,19,20)
• InChI Key: JLLDVVXILCAXAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C2C(CC(=O)NC2=C1)C3=CN=CC=C3)OC)OC
• Molecular Formula: C17H18N2O4
• Molecular Weight: 314.34 g/mol

Description

5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a quinolinone core with methoxy groups at positions 5, 6, and 7, and a pyridinyl group at position 4. Its distinct structure makes it a subject of interest in medicinal chemistry and pharmacology.

Preparation Methods

The synthesis of 5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinolinone Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of Methoxy Groups: Methoxylation reactions are carried out using methanol and a suitable catalyst.

Attachment of the Pyridinyl Group: This step involves the coupling of a pyridinyl derivative to the quinolinone core, often using palladium-catalyzed cross-coupling reactions.

Industrial production methods may involve optimization of these steps to enhance yield and purity, utilizing large-scale reactors and continuous flow processes.

Chemical Reactions Analysis

5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of quinolinone derivatives.

Reduction: Reduction reactions using hydrogen gas and a palladium catalyst can convert the compound into its reduced forms.

Common reagents and conditions for these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include various substituted quinolinones and pyridinyl derivatives.

Scientific Research Applications

5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific enzymes and receptors.

Industry: It finds applications in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit or activate specific pathways, leading to various biological effects. For example, it may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

5,6,7-TRIMETHOXY-4-(PYRIDIN-3-YL)-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE can be compared with similar compounds such as:

5,6,7-trimethoxy-4-methyl-2-(4-thiomorpholinyl)quinoline: This compound has a thiomorpholinyl group instead of a pyridinyl group, leading to different chemical and biological properties.

5,6,7-trimethoxy-3-(pyridin-3-yl)-2H-chromen-2-one: This compound features a chromenone core instead of a quinolinone core, resulting in distinct reactivity and applications.